Cas no 1795191-56-8 (1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione
• CAS No: 1795191-56-8
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 5368416
• Update Time: 2025-06-12

1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione

• Inchi： 1S/C16H15N3O4S/c20-14-6-7-15(21)19(14)12-9-18(10-12)24(22,23)13-5-1-3-11-4-2-8-17-16(11)13/h1-5,8,12H,6-7,9-10H2
• InChI Key： ONNQOXMPLLJBFJ-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(C3=C4C(=CC=C3)C=CC=N4)(=O)=O)C2)C(=O)CCC1=O

Additional information on 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione

Comprehensive Overview of 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione (CAS No. 1795191-56-8): Structure, Applications, and Research Insights

1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione (CAS No. 1795191-56-8) is a heterocyclic compound featuring a unique molecular architecture combining quinoline, azetidine, and pyrrolidine-2,5-dione moieties. This structure endows it with significant potential in medicinal chemistry and material science. Researchers are increasingly exploring its role as a pharmacophore in drug discovery, particularly targeting enzymes like kinases and proteases, which are critical in diseases such as cancer and neurodegenerative disorders. Its sulfonyl linker enhances binding affinity, making it a candidate for high-throughput screening libraries.

The compound’s synthetic versatility aligns with current trends in fragment-based drug design (FBDD), where modular scaffolds are prioritized. A 2023 study highlighted its utility in constructing covalent inhibitors, leveraging the pyrrolidine-2,5-dione ring’s electrophilic properties. This resonates with industry demand for targeted therapies, addressing queries like “how to design selective kinase inhibitors” or “novel covalent warheads in drug development.” Additionally, its azetidine component is valued for improving metabolic stability—a frequent search topic among medicinal chemists.

Beyond therapeutics, 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione has garnered attention in organic electronics. Its conjugated quinoline system enables π-electron delocalization, relevant for OLED materials and photocatalysts. Recent patents describe derivatives as electron-transport layers, addressing the surge in searches for “sustainable optoelectronic materials.” The compound’s thermal stability further supports applications in high-performance polymers, a niche explored in materials science forums.

Analytical characterization of CAS No. 1795191-56-8 involves advanced techniques like NMR spectroscopy and X-ray crystallography, topics frequently queried by synthetic chemists. Its logP (~2.8) and hydrogen-bond acceptors (5) align with Lipinski’s Rule of Five, making it a recurring subject in “ADME prediction” discussions. Regulatory databases classify it as non-hazardous, though proper laboratory handling protocols are emphasized—a common concern in academic and industrial settings.

In summary, 1-(1-quinolin-8-ylsulfonylazetidin-3-yl)pyrrolidine-2,5-dione exemplifies interdisciplinary innovation. Its dual relevance in biopharmaceuticals and advanced materials positions it at the forefront of research, answering trending questions on “structure-activity relationships” and “green chemistry alternatives.” As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.